Hydrogen

• CAS: 1333-74-0
• Synonyms: Hydrogen; Hydrogen-1; Protium
• Molecular Formula: H2
• Molecular Weight: 2.016 g/mol
• SMILES: [HH]
• InChI: InChI=1S/H2/h1H
• InChIKey: UFHFLCQGNIYNRP-UHFFFAOYSA-N
• Solubility: In water, 1.62 mg/L at 21 °C; Soluble in about 50 volumes of water at 0 degC; Very low solubility in most liquids; 0.00162 mg/mL at 21 °C; Solubility in water, mg/l at 21 °C: 1.62 (very poor)

Hydrogen (H₂, CAS 1333-74-0) is a high-purity, compressed diatomic gas engineered for analytical and synthetic chemistry workflows. - GC Carrier Gas: Achieve 61% faster analysis times versus helium while maintaining peak resolution in GC and GC-MS applications. - Chemical Synthesis: Functions as a reducing agent for catalytic hydrogenation of nitro compounds, ketones, and olefins. - Reliable Supply: Sourced from established production pathways with rigorous Certificate of Analysis (CoA) documentation, ensuring lot-to-lot consistency for regulated laboratory environments.

Hydrogen Overview: Molecular Identity & Industrial Role

Hydrogen (H₂), the lightest and most abundant element in the universe, is a diatomic gas under standard conditions. In industrial and scientific contexts, it functions as a foundational chemical feedstock, a potent energy carrier, and a critical reagent. Its unique nuclear properties—existing as three primary isotopes: protium (¹H), deuterium (²H), and tritium (³H)—enable distinct applications ranging from isotopic labeling in mechanistic chemistry to neutron moderation in nuclear reactors [1]. Commercially, hydrogen is predominantly produced via steam methane reforming (SMR), which yields 'grey' hydrogen, or through water electrolysis, which can generate 'green' hydrogen when powered by renewable sources [2].

1

Isotopic Variant Selection Protium for KIE mechanistic studies; deuterium for labeling and neutron moderation

2

Production Pathway Fit Grey (SMR) for cost-sensitive bulk feedstock; green (electrolysis) for low-carbon priority

3

Analytical Carrier Gas Hydrogen as GC carrier gas supports higher linear velocity and faster analysis vs. helium

• [1] LibreTexts. (2026). 7.4: Hydrogen. In *CHEM-3010: Spring 2026*. Retrieved from https://chem.libretexts.org/Courses/Iowa_State_University/CHEM-3010%3A_Spring__2026/07%3A_Chemistry_of_the_Main_Group_Elements/7.04%3A_Hydrogen View Source
• [2] Sun, Y., et al. (2025). Toward efficient, low-carbon, and cost-effective hydrogen production shifting from fossil fuel-based to renewable water electrolysis: A perspective and outlook. *Applied Energy*, 401(Part A), 126661. https://doi.org/10.1016/j.apenergy.2025.126661 View Source

Hydrogen: Isotopic Identity & Production Route Selection

Hydrogen's utility is not monolithic; its specific isotopic composition and the production pathway from which it is sourced dictate its suitability for different applications. A generic specification for 'hydrogen gas' is insufficient because the physicochemical and economic properties diverge sharply across its isotopic variants (protium, deuterium, tritium) and its embodied carbon intensity (grey vs. green). For instance, the dramatic mass difference between protium and deuterium leads to profound kinetic isotope effects (KIE) that are exploited in drug metabolism studies and reaction mechanism elucidation [1]. Concurrently, the source of hydrogen—whether derived from natural gas (SMR) or water (electrolysis)—presents a trade-off between a mature, cost-effective supply chain and a less mature, lower-carbon alternative [2]. Selecting the correct hydrogen grade therefore requires a precise understanding of the target experiment or process, as detailed in the quantitative comparisons below.

Isotopic mismatch Replacing protium with deuterium may alter reaction rate by >10x due to kinetic isotope effects, invalidating mechanistic interpretation.

Production pathway Grey and green hydrogen differ in embodied carbon and cost structure; swapping them without process review can shift economics and sustainability profiles.

Carrier gas substitution Helium-to-hydrogen GC conversion requires method translation; velocity and safety parameters differ and may not directly transfer.

• [1] Itou, Y., et al. (2007). Quantum treatment of hydrogen nuclei in primary kinetic isotope effects in a thermal [1,5]-sigmatropic hydrogen (or deuterium) shift from (Z)-1,3-pentadiene. *The Journal of Physical Chemistry A*, 111(2), 261-267. https://doi.org/10.1021/jp065759x View Source
• [2] Sun, Y., et al. (2025). Toward efficient, low-carbon, and cost-effective hydrogen production shifting from fossil fuel-based to renewable water electrolysis: A perspective and outlook. *Applied Energy*, 401(Part A), 126661. https://doi.org/10.1016/j.apenergy.2025.126661 View Source

Hydrogen Quantitative Comparison vs. Deuterium, Grey H₂, & Helium

Kinetic Isotope Effect: Protium vs. Deuterium

In chemical reactions, substituting protium (¹H) with its heavier isotope deuterium (²H) results in a measurable difference in reaction rate, known as the kinetic isotope effect (KIE). For a thermal [1,5]-sigmatropic shift, the experimental rate constant ratio, k(H)/k(D), is 12.2 [1]. This is a direct head-to-head comparison of the reaction rate for a protium shift versus a deuterium shift. The multi-component molecular orbital method calculates a KIE of 8.28 for this reaction [1]. For hydrogen abstraction from HOR by an OH radical, the experimental KIE is 6.0 ± 2.0, with a calculated value of 4.4 [2]. These large KIE values are a direct consequence of the >100% mass difference between the two isotopes.

Kinetic Isotope Effect

Head-to-head

k(H)/k(D) = 12.2 for [1,5]-sigmatropic shift; 6.0 ± 2.0 for H-atom transfer

Supports rate-limiting step elucidation

Mass difference >100% between protium and deuterium drives the effect

Evidence Dimension	Reaction Rate Constant Ratio (Kinetic Isotope Effect)
Target Compound Data	Rate constant for protium (¹H) shift, k(H)
Comparator Or Baseline	Rate constant for deuterium (²H) shift, k(D) [Protium mass: 1.00783 amu; Deuterium mass: 2.0140 amu] [3]
Quantified Difference	Experimental k(H)/k(D) = 12.2 for [1,5]-sigmatropic shift; k(H)/k(D) = 6.0 ± 2.0 for H-atom transfer
Conditions	Thermal [1,5]-sigmatropic H/D shift of (Z)-1,3-pentadiene; H/D atom abstraction from H(D)OR by OH radical

Why This Matters

The magnitude of the KIE dictates the suitability of hydrogen for isotopic labeling studies; a large KIE like 12.2 is essential for discerning rate-limiting steps in reaction mechanisms and drug metabolism, a capability not achievable with deuterium substitution alone.

• [1] Itou, Y., et al. (2007). Quantum treatment of hydrogen nuclei in primary kinetic isotope effects in a thermal [1,5]-sigmatropic hydrogen (or deuterium) shift from (Z)-1,3-pentadiene. *The Journal of Physical Chemistry A*, 111(2), 261-267. https://doi.org/10.1021/jp065759x View Source
• [2] Ishimoto, T., et al. (2005). Kinetic and geometrical isotope effects in hydrogen-atom transfer reaction, as calculated by the multi-component molecular orbital method. *Chemical Physics*, 314(1-3), 231-237. https://doi.org/10.1016/j.chemphys.2005.01.014 View Source
• [3] LibreTexts. (2026). 7.4: Hydrogen. In *CHEM-3010: Spring 2026*. Retrieved from https://chem.libretexts.org/Courses/Iowa_State_University/CHEM-3010%3A_Spring__2026/07%3A_Chemistry_of_the_Main_Group_Elements/7.04%3A_Hydrogen View Source

Grey vs. Green Hydrogen Cost Comparison

The production pathway dictates the commercial cost of hydrogen. Grey hydrogen, produced from fossil fuels via steam methane reforming (SMR), is currently the most cost-effective bulk source. Green hydrogen, produced by renewable-powered electrolysis, has a significantly higher cost. Grey hydrogen costs range from $1.50 to $2.00 per kg [1], whereas green hydrogen currently costs around $6.22 per kg [2]. While SMR costs are reported between $0.8–6/kg, the lower bound for a mature plant is in the $1.50-2.00/kg range [3]. This presents a direct cost differential between these two primary commercial grades.

Production Cost

Head-to-head

Grey H₂: $1.50–2.00/kg; Green H₂: ~$6.22/kg (211–315% premium)

Cost-sensitive bulk procurement favors grey hydrogen

SMR vs. renewable electrolysis; carbon footprint context dependent

Evidence Dimension	Levelized Cost of Hydrogen (LCOH)
Target Compound Data	$1.50 - $2.00 per kg (Grey Hydrogen, SMR)
Comparator Or Baseline	~$6.22 per kg (Green Hydrogen, Electrolysis)
Quantified Difference	Green hydrogen is approximately 211% - 315% more expensive than grey hydrogen.
Conditions	Standard industrial production; Grey from steam methane reforming of natural gas; Green from renewable electricity-powered electrolysis

Why This Matters

This cost disparity directly impacts procurement decisions for volume-sensitive applications. While green hydrogen offers a lower carbon footprint, its current premium makes grey hydrogen the economically rational choice for applications where carbon intensity is not a regulated or decisive factor.

• [1] Talukdar, S., et al. (2025). Techno-Economic Analysis of a Chemical Looping Thermochemical Hydrogen Production. Presented at the 2025 AIChE Annual Meeting. View Source
• [2] Talukdar, S., et al. (2025). Techno-Economic Analysis of a Chemical Looping Thermochemical Hydrogen Production. Presented at the 2025 AIChE Annual Meeting. View Source
• [3] Sun, Y., et al. (2025). Toward efficient, low-carbon, and cost-effective hydrogen production shifting from fossil fuel-based to renewable water electrolysis: A perspective and outlook. *Applied Energy*, 401(Part A), 126661. https://doi.org/10.1016/j.apenergy.2025.126661 View Source

Hydrogen vs. Helium: GC Separation Speed

In gas chromatography (GC), hydrogen as a carrier gas enables faster analysis times compared to the more commonly used helium. The optimal linear velocity for hydrogen (35-60 cm/s) is higher than for helium (22-35 cm/s) [1]. A direct method translation using hydrogen as a carrier gas resulted in a 61% overall speed gain compared to a helium method, reducing analysis time from a range of 8-28 minutes to 3-11 minutes while maintaining comparable resolution [2]. The van Deemter curve for hydrogen is flatter, allowing high efficiency to be maintained at much higher linear velocities (30-70 cm/s) than helium [3].

GC Carrier Speed

Head-to-head

61% reduction in analysis time vs. helium; optimal velocity 35–60 cm/s

Enables higher sample throughput in analytical labs

Method translation required; resolution maintained

Evidence Dimension	Chromatographic Separation Speed (Analysis Time & Linear Velocity)
Target Compound Data	Optimal linear velocity: 35-60 cm/s; Analysis time: 3-11 minutes for spearmint oil separation
Comparator Or Baseline	Helium: Optimal linear velocity: 22-35 cm/s; Analysis time: 8-28 minutes for same sample [2]
Quantified Difference	Hydrogen provides a 61% reduction in analysis time (speed gain) relative to helium for an identical separation.
Conditions	Capillary GC; spearmint oil separation; method translation from helium to hydrogen carrier gas

Why This Matters

For high-throughput analytical laboratories, the 61% time savings directly translate to increased sample capacity and faster result turnaround. This efficiency gain is a key procurement differentiator when selecting carrier gas supplies for GC instruments.

• [1] Agilent Technologies. (2011). Carrier Gases in Capillary GC. *GCMS LabRulez*. Retrieved from https://gcms.labrulez.com/paper/4444 View Source
• [2] Speranza, J. (2012). The Benefits of Switching from Helium to Hydrogen as a Carrier Gas. *Spectroscopy Online*. Retrieved from https://www.spectroscopyonline.com/view/benefits-switching-helium-hydrogen-carrier-gas View Source
• [3] LCGC. (2013). Successfully Translating GC Methods from Helium to Hydrogen Carrier Gas. *LCGC International*. Retrieved from https://www.chromatographyonline.com/view/successfully-translating-gc-methods-helium-hydrogen-carrier-gas View Source

Hydrogen: Best-Fit Application Scenarios

Rate-Limiting Step Elucidation via KIE

Researchers investigating reaction mechanisms, particularly in organic synthesis and drug metabolism, should procure hydrogen (protium) specifically for its utility in generating large primary kinetic isotope effects (KIE). The experimental KIE of 12.2 for a protium shift compared to deuterium in a [1,5]-sigmatropic rearrangement demonstrates the power of this approach for probing transition states and identifying bond-breaking events [1]. This application is not possible with non-isotopic hydrogen sources, as the mass difference is required to alter the reaction coordinate.

Cost-Sensitive Bulk Feedstock Sourcing

Industrial operations requiring hydrogen as a bulk feedstock—such as ammonia synthesis (Haber-Bosch process) or petroleum refining (hydrocracking)—where carbon emissions are not the primary selection criterion, should prioritize grey hydrogen (SMR-derived). The quantified cost advantage, with grey hydrogen at $1.50-$2.00/kg versus green hydrogen at ~$6.22/kg [2], makes grey hydrogen the economically viable option for large-scale, continuous processes that are sensitive to feedstock costs.

High-Throughput GC Method Development

Analytical laboratories aiming to maximize instrument throughput should select hydrogen as a GC carrier gas. The 61% reduction in analysis time achieved by switching from helium to hydrogen, while maintaining separation efficiency [3], directly addresses the need for faster sample turnaround. This is especially critical in contract research organizations (CROs), environmental testing, and petrochemical QA/QC labs where instrument capacity is a bottleneck.

Application

Selection Property

Validation Focus

KIE-based reaction mechanism studies

Protium isotopic identity (large KIE capability)

Experimental k(H)/k(D) ratio and transition-state analysis

Cost-sensitive bulk feedstock (ammonia, refining)

Production pathway (SMR-derived grey hydrogen)

Cost benchmarking against green hydrogen; supply-chain maturity

High-throughput GC method development

Carrier gas linear velocity and speed advantage

Analysis time reduction; resolution and safety parameters

• [1] Itou, Y., et al. (2007). Quantum treatment of hydrogen nuclei in primary kinetic isotope effects in a thermal [1,5]-sigmatropic hydrogen (or deuterium) shift from (Z)-1,3-pentadiene. *The Journal of Physical Chemistry A*, 111(2), 261-267. https://doi.org/10.1021/jp065759x View Source
• [2] Talukdar, S., et al. (2025). Techno-Economic Analysis of a Chemical Looping Thermochemical Hydrogen Production. Presented at the 2025 AIChE Annual Meeting. View Source
• [3] Speranza, J. (2012). The Benefits of Switching from Helium to Hydrogen as a Carrier Gas. *Spectroscopy Online*. Retrieved from https://www.spectroscopyonline.com/view/benefits-switching-helium-hydrogen-carrier-gas View Source